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Compound Name:
7-chloro-5-methyl-1H-

benzotriazole

Cat. No.: B3099718 Get Quote

Technical Guide: 7-chloro-5-methyl-1H-
benzotriazole
A comprehensive review of the available scientific data for 7-chloro-5-methyl-1H-
benzotriazole reveals a significant lack of specific information in public chemical databases

and scientific literature. As of late 2025, a specific CAS number, detailed experimental

protocols, and quantitative data for this particular compound are not readily available. This

suggests that 7-chloro-5-methyl-1H-benzotriazole may be a novel or exceptionally rare

compound, or potentially a misnomer of a more common derivative.

This guide will, therefore, provide detailed information on closely related and well-documented

benzotriazole derivatives to offer a foundational understanding for researchers, scientists, and

drug development professionals. The focus will be on the parent compound, 5-methyl-1H-

benzotriazole, and other relevant chlorinated benzotriazoles, for which substantial data exists.

Chemical Structure and Identification
The core structure of benzotriazole is a bicyclic aromatic heterocycle, consisting of a benzene

ring fused to a 1,2,3-triazole ring. The numbering of the atoms in the benzotriazole ring system

is crucial for correctly identifying substituted derivatives.
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Caption: Numbering of the 1H-benzotriazole ring with hypothetical positions for chloro and

methyl groups.

For the requested compound, "7-chloro-5-methyl-1H-benzotriazole," the chlorine atom would

be attached to the 7th carbon, and the methyl group to the 5th carbon of the benzotriazole ring.

Closely Related Compound: 5-Methyl-1H-
benzotriazole
Due to the absence of data for the specified molecule, we present information on 5-methyl-1H-

benzotriazole, a commercially available and well-studied compound. It is often referred to as

tolyltriazole, which is technically a mixture of isomers (4-methyl and 5-methyl).

Table 1: Physicochemical Properties of 5-Methyl-1H-benzotriazole

Property Value Reference

CAS Number 136-85-6 [1][2][3]

Molecular Formula C₇H₇N₃ [1][2][3]

Molecular Weight 133.15 g/mol [2][3][4]

Appearance
White to light yellow crystalline

solid
[1]

Solubility
Soluble in polar solvents like

water and alcohols
[1]

Synthesis of Benzotriazole Derivatives
The synthesis of substituted benzotriazoles generally follows the reaction of a substituted o-

phenylenediamine with nitrous acid. For 5-methyl-1H-benzotriazole, the starting material would

be 4-methyl-o-phenylenediamine.[5]

A general synthetic pathway is outlined below:
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General Synthesis of Substituted Benzotriazoles

Substituted o-phenylenediamine

NaNO2, H+

Diazotization

Diazonium Salt Intermediate

Substituted Benzotriazole

Intramolecular Cyclization

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of benzotriazole derivatives.

Experimental Protocol Example (General): A common laboratory-scale synthesis involves

dissolving the substituted o-phenylenediamine in an acidic solution (e.g., acetic acid or dilute

hydrochloric acid) and then slowly adding a solution of sodium nitrite while maintaining a low

temperature (typically 0-5 °C). The reaction mixture is then stirred for a period to allow for the

cyclization to complete. The resulting benzotriazole derivative can then be isolated by filtration

and purified by recrystallization.

Applications and Biological Activity
Benzotriazoles are widely utilized as corrosion inhibitors, particularly for copper and its alloys.

[6] They form a stable, passive film on the metal surface, protecting it from corrosive agents.[6]
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They are also used as ultraviolet (UV) stabilizers in plastics and coatings, and as antifogging

agents in photographic emulsions.[1][7]

In the context of drug development, benzotriazole derivatives have been investigated for a

range of biological activities. For example, some chlorinated benzotriazoles have shown activity

against parasites like Entamoeba histolytica.[8] A study on various benzotriazole derivatives

also revealed antiviral activities against viruses such as Coxsackievirus B5.[9]

Conclusion for Researchers
While a direct technical profile of 7-chloro-5-methyl-1H-benzotriazole cannot be provided due

to a lack of available data, researchers can infer potential properties and synthetic routes from

closely related, well-documented compounds like 5-methyl-1H-benzotriazole and other

chlorinated benzotriazoles. Any investigation into 7-chloro-5-methyl-1H-benzotriazole would

likely begin with its synthesis, which would presumably involve the diazotization of 3-chloro-5-

methyl-o-phenylenediamine. Subsequent characterization and evaluation of its

physicochemical properties and biological activities would be necessary to establish a

comprehensive technical profile. Professionals in drug development should consider the known

bioactivities of similar benzotriazole scaffolds when designing new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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